Cas no 82560-07-4 (Benzoic acid, 2,6-dipropoxy-)

• Product Name: Benzoic acid, 2,6-dipropoxy-
• CAS No: 82560-07-4
• MF: C₁₃H₁₈O₄
• MW: 238.279624462128
• CID: 689198
• PubChem ID: 13234269
• Update Time: 2025-04-19

Benzoic acid, 2,6-dipropoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,6-dipropoxy-
• 2,6-dipropoxybenzoic acid
• 2,6-di-n-propoxybenzoic acid
• 82560-07-4
• DTXSID10530666
• BCQFMOUYPQROJY-UHFFFAOYSA-N
• SCHEMBL9712657
• 2,6di-n-propoxybenzoic acid

• Inchi： 1S/C13H18O4/c1-3-8-16-10-6-5-7-11(17-9-4-2)12(10)13(14)15/h5-7H,3-4,8-9H2,1-2H3,(H,14,15)
• InChI Key： BCQFMOUYPQROJY-UHFFFAOYSA-N
• SMILES： O(CCC)C1C=CC=C(C=1C(=O)O)OCCC

Computed Properties

• Exact Mass: 238.12050905g/mol
• Monoisotopic Mass: 238.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.8Ų